molecular formula C16H16N2O3 B8664842 Methyl 4-{[2-(pyridin-3-yl)ethyl]carbamoyl}benzoate CAS No. 919113-97-6

Methyl 4-{[2-(pyridin-3-yl)ethyl]carbamoyl}benzoate

Cat. No. B8664842
CAS RN: 919113-97-6
M. Wt: 284.31 g/mol
InChI Key: MRQLZGDNIJBGJX-UHFFFAOYSA-N
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Description

Methyl 4-{[2-(pyridin-3-yl)ethyl]carbamoyl}benzoate is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
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properties

CAS RN

919113-97-6

Molecular Formula

C16H16N2O3

Molecular Weight

284.31 g/mol

IUPAC Name

methyl 4-(2-pyridin-3-ylethylcarbamoyl)benzoate

InChI

InChI=1S/C16H16N2O3/c1-21-16(20)14-6-4-13(5-7-14)15(19)18-10-8-12-3-2-9-17-11-12/h2-7,9,11H,8,10H2,1H3,(H,18,19)

InChI Key

MRQLZGDNIJBGJX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)C(=O)NCCC2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a stirring solution of terephthalic acid monomethyl ester (500 mg, 2.5 mmol) and oxalyl chloride (0.44 mL, 5.03 mmol) in dichloromethane (20 mL), is added 3 drops of dimethylformamide and the reaction is stirred for 2 h at room temperature. The reaction is concentrated in vacuo and then redissolved in dichloromethane. The solution is slowly added to a stirring solution of 3-(2-aminoethyl)pyridine (308 mg, 2.52 mmol) and n-methylmorpholine (0.28 mL, 2.52 mmol) in dichloromethane (20 mL). After 20 min, the reaction is washed with saturated aqueous sodium bicarbonate while extracting with 10% isopropanol/dichloromethane. The organic portion is dried with sodium sulfate, filtered, and concentrated in vacuo. The resulting residue is purified using radial chromatography, eluting with methanol and dichloromethane to obtain 613 mg (86%) of the title compound. MS (ES+) m/e 285.1 (M+1)+.
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